ethyl 2-[(4-methoxyphenyl)amino]-4-methyl-5-pyrimidinecarboxylate
Overview
Description
Ethyl 2-[(4-methoxyphenyl)amino]-4-methyl-5-pyrimidinecarboxylate, also known as MPMP, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. MPMP is a pyrimidine derivative that exhibits anti-inflammatory and anti-tumor properties.
Mechanism of Action
The mechanism of action of ethyl 2-[(4-methoxyphenyl)amino]-4-methyl-5-pyrimidinecarboxylate is not fully understood. However, studies have shown that this compound inhibits the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in the regulation of inflammation and immune response. This compound also inhibits the activation of mitogen-activated protein kinases (MAPKs), which are involved in the regulation of cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects
This compound has been shown to have anti-inflammatory and anti-tumor effects in vitro. This compound inhibits the production of pro-inflammatory cytokines such as IL-1β, IL-6, and TNF-α. This compound also inhibits the growth of cancer cells in vitro. In addition, this compound has been shown to inhibit the production of reactive oxygen species (ROS) and nitric oxide (NO), which are involved in inflammation and oxidative stress.
Advantages and Limitations for Lab Experiments
Ethyl 2-[(4-methoxyphenyl)amino]-4-methyl-5-pyrimidinecarboxylate has several advantages for lab experiments. It is easy to synthesize and purify, and it exhibits anti-inflammatory and anti-tumor properties in vitro. However, there are also limitations to using this compound in lab experiments. This compound has not been extensively studied in vivo, and its pharmacokinetics and toxicity are not fully understood.
Future Directions
There are several future directions for research on ethyl 2-[(4-methoxyphenyl)amino]-4-methyl-5-pyrimidinecarboxylate. First, more studies are needed to understand the mechanism of action of this compound. Second, studies are needed to determine the pharmacokinetics and toxicity of this compound in vivo. Third, studies are needed to evaluate the efficacy of this compound in animal models of inflammation and cancer. Fourth, studies are needed to investigate the potential of this compound as a therapeutic agent for human diseases. Finally, studies are needed to optimize the synthesis and purification of this compound for large-scale production.
Scientific Research Applications
Ethyl 2-[(4-methoxyphenyl)amino]-4-methyl-5-pyrimidinecarboxylate has been the subject of scientific research due to its potential therapeutic applications. Studies have shown that this compound exhibits anti-inflammatory and anti-tumor properties. This compound has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α) in vitro. This compound has also been shown to inhibit the growth of cancer cells in vitro.
properties
IUPAC Name |
ethyl 2-(4-methoxyanilino)-4-methylpyrimidine-5-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O3/c1-4-21-14(19)13-9-16-15(17-10(13)2)18-11-5-7-12(20-3)8-6-11/h5-9H,4H2,1-3H3,(H,16,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFAWGJNLZTWIEF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C(N=C1C)NC2=CC=C(C=C2)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.